Cas no 1029476-06-9 (1-phenylcyclopropane-1-carboximidamide)

• Product Name: 1-phenylcyclopropane-1-carboximidamide
• CAS No: 1029476-06-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5214976
• PubChem ID: 53277859
• Update Time: 2025-08-05

1-phenylcyclopropane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidamide, 1-phenyl-
• 1-Phenylcyclopropane-1-carboximidamide
• 1-phenylcyclopropane-1-carboximidamide

• Inchi： 1S/C10H12N2/c11-9(12)10(6-7-10)8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,11,12)
• InChI Key： KFOSBZWRVDQDJO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(N)=N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenylcyclopropane-1-carboximidamide

Introduction to 1-phenylcyclopropane-1-carboximidamide (CAS No. 1029476-06-9)

1-phenylcyclopropane-1-carboximidamide, identified by the chemical compound code CAS No. 1029476-06-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential biological activities. The presence of a phenyl group and an imidamide moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The structure of 1-phenylcyclopropane-1-carboximidamide features a cyclopropane ring substituted with a phenyl group at the 1-position, while the carboxyl group is converted into an imidamide functional group. This structural configuration imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyclopropane ring, being a three-membered heterocycle, introduces angular strain that can be exploited for designing molecules with enhanced binding affinity or selectivity.

Recent advancements in the field of drug discovery have highlighted the importance of cyclopropane-containing compounds due to their ability to modulate various biological pathways. Studies have shown that such derivatives can exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory responses, metabolic disorders, and neurodegenerative diseases. The imidamide functional group, in particular, has been recognized for its role in enhancing the pharmacological properties of molecules, including improved solubility and bioavailability.

In the context of medicinal chemistry, 1-phenylcyclopropane-1-carboximidamide represents a promising scaffold for developing novel therapeutic agents. Researchers have been exploring its potential in several areas, including anti-inflammatory and analgesic applications. The phenyl ring contributes to hydrophobic interactions with biological targets, while the imidamide moiety facilitates hydrogen bonding, which is crucial for stable binding. These features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

One of the most compelling aspects of 1-phenylcyclopropane-1-carboximidamide is its synthetic accessibility. The cyclopropane ring can be introduced into molecules through various synthetic routes, including cycloaddition reactions and cyclization processes. The presence of the phenyl and imidamide groups allows for further derivatization, enabling chemists to tailor the molecule's properties to specific biological needs. This flexibility has led to numerous patents and research publications exploring its applications in drug development.

Recent studies have also begun to investigate the pharmacokinetic profile of 1-phenylcyclopropane-1-carboximidamide using computational modeling techniques. These studies aim to predict how the molecule will behave within the body, including its absorption, distribution, metabolism, and excretion (ADME) properties. By understanding these parameters early in the drug discovery process, researchers can optimize the molecule's design to improve its efficacy and reduce potential side effects.

The biological activity of 1-phenylcyclopropane-1-carboximidamide has been examined in several preclinical models. Initial findings suggest that it may possess inhibitory effects on certain enzymes implicated in pain signaling pathways. The unique combination of structural features—such as the cyclopropane ring and imidamide group—appears to contribute to its ability to interact with these targets in a specific manner. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 1-phenylcyclopropane-1-carboximidamide (CAS No. 1029476-06-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a phenyl group and an imidamide moiety within a cyclopropane framework makes it a versatile scaffold for drug development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.